Cas no 2089649-91-0 (Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride)

• Product Name: Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride
• CAS No: 2089649-91-0
• MF: C₇H₁₂ClN₃O₃
• MW: 221.641480445862
• CID: 4710792
• PubChem ID: 134159332
• Update Time: 2025-06-28

Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride
• Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate HCl
• ethyl 2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetate hydrochloride
• ethyl 2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetate;hydrochloride
• CS-0084307
• F52072
• AKOS037651156
• CS-16024
• Ethyl2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetatehydrochloride
• 2089649-91-0

• Inchi： 1S/C7H11N3O3.ClH/c1-2-12-7(11)3-5-9-6(4-8)13-10-5;/h2-4,8H2,1H3;1H
• InChI Key： JFYWZHJXBHDNKF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1=NOC(CN)=N1)=O

Computed Properties

• Exact Mass: 221.0567189g/mol
• Monoisotopic Mass: 221.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride

Ethyl 2-(5-(Aminomethyl)-1,2,4-Oxadiazol-3-yl)Acetate Hydrochloride: A Comprehensive Overview

Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride is a compound with the CAS number 2089649-91-0. This compound is a derivative of oxadiazole, a heterocyclic aromatic compound with significant applications in pharmaceuticals and organic synthesis. The structure of this compound includes an ethyl acetate group attached to a 1,2,4-oxadiazole ring, which is further substituted with an aminomethyl group. The hydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization properties are critical.

The 1,2,4-oxadiazole core is a key structural element in this compound. Oxadiazoles are known for their versatility in organic chemistry due to their ability to act as both electron-deficient and electron-rich heterocycles depending on substitution patterns. In this case, the substitution at the 5-position with an aminomethyl group introduces additional functional diversity. The aminomethyl group can participate in hydrogen bonding and other non-covalent interactions, making it valuable in drug design for improving bioavailability and targeting specific biological receptors.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. For instance, researchers have explored the role of 1,2,4-oxadiazole-containing compounds in inhibiting various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride may exhibit similar bioactivity due to its structural features. The ethoxy acetate group could enhance solubility and absorption properties, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods including nucleophilic substitution and condensation reactions. The presence of the hydrochloride salt indicates that the compound may have been isolated under acidic conditions or through protonation of the amine group during synthesis. This form is advantageous for stability and may influence the compound's behavior in biological systems.

From an applications perspective, Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride could serve as an intermediate in the synthesis of more complex molecules or as a standalone agent in therapeutic formulations. Its potential uses include acting as an inhibitor of specific protein kinases or as a component in targeted drug delivery systems due to its functional groups' versatility.

Looking ahead, further research into this compound's pharmacokinetics and toxicity profiles will be essential for determining its suitability as a drug candidate. Additionally, exploring its interactions with biological targets using advanced computational chemistry tools could provide deeper insights into its mechanism of action.

In conclusion, Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate hydrochloride represents an intriguing compound with potential applications in pharmaceuticals and organic synthesis. Its unique structure combines functional groups that offer both chemical diversity and biological relevance. As research continues to uncover new roles for oxadiazole derivatives in medicine, this compound stands out as a promising avenue for further exploration.